Cas no 1142202-88-7 ({(5-{(4-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic Acid)

• Product Name: {(5-{(4-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic Acid
• CAS No: 1142202-88-7
• MF: C₁₃H₁₃N₃O₄S₂
• MW: 339.390020132065
• MDL: MFCD12028250
• CID: 3159677
• PubChem ID: 25220625
• Update Time: 2025-05-23

{(5-{(4-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[(5-{[(4-Methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)methyl]thio}a cetic acid
• AKOS005172221
• 2-[[5-[(4-methoxyphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]methylsulfanyl]acetic acid
• 2-(((5-((4-Methoxyphenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)methyl)thio)aceticacid
• [({5-[(4-methoxyphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}methyl)sulfanyl]acetic acid
• ALBB-009576
• MFCD12028250
• ([(5-([(4-Methoxyphenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)methyl]thio)acetic acid
• STK505905
• 1142202-88-7
• {[(5-{[(4-methoxyphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)methyl]thio}acetic acid
• LS-03147
• 2-(((5-((4-Methoxyphenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)methyl)thio)acetic acid
• 2-[({5-[(4-methoxyphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}methyl)sulfanyl]acetic acid
• acetic acid, [[[5-[[(4-methoxyphenyl)amino]carbonyl]-1,3,4-thiadiazol-2-yl]methyl]thio]-
• [[(5-[[(4-METHOXYPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)METHYL]THIO]ACETIC ACID
• H25226
• {(5-{(4-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic Acid

• MDL： MFCD12028250
• Inchi： 1S/C13H13N3O4S2/c1-20-9-4-2-8(3-5-9)14-12(19)13-16-15-10(22-13)6-21-7-11(17)18/h2-5H,6-7H2,1H3,(H,14,19)(H,17,18)
• InChI Key： ITCGFFIITWXKDH-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=CC=2)OC)=O)=NN=C1CSCC(=O)O

Computed Properties

• Exact Mass: 339.03474825g/mol
• Monoisotopic Mass: 339.03474825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on {(5-{(4-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic Acid

Compound Introduction: {(5-{(4-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic Acid (CAS No. 1142202-88-7)

Compound CAS No. 1142202-88-7 is a highly specialized organic molecule with a unique structural framework that has garnered significant attention in the field of chemical and pharmaceutical research. The compound, formally known as {(5-{(4-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic Acid, features a complex heterocyclic system that includes a thiadiazole core, an amine functionality, and an acetic acid moiety. This intricate arrangement not only makes it a subject of interest for synthetic chemists but also opens up numerous possibilities for its application in drug discovery and medicinal chemistry.

The structural composition of this compound is pivotal in determining its chemical properties and potential biological activities. The presence of the thiadiazole ring, a well-known scaffold in medicinal chemistry, suggests that it may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer effects. The amine group attached to the thiadiazole ring further enhances its potential as a bioactive molecule by allowing for various interactions with biological targets.

In recent years, there has been a surge in research focusing on thiadiazole derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the thiadiazole moiety can interact with enzymes and receptors in ways that disrupt pathogenic processes. For instance, research published in Journal of Medicinal Chemistry has highlighted the role of thiadiazole derivatives in inhibiting enzymes involved in inflammation and pain signaling.

The acetic acid moiety at one end of the molecule not only contributes to its solubility but also provides a site for further functionalization. This allows chemists to modify the compound to improve its pharmacokinetic properties or to target specific biological pathways more effectively. The methoxyphenyl group attached to the amine functionality adds another layer of complexity, potentially influencing both the electronic properties of the molecule and its interactions with biological systems.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of structural features makes it a promising candidate for further investigation in preclinical studies. Researchers are particularly interested in exploring its interactions with proteins and enzymes that are implicated in various diseases. The ability to modulate these interactions could lead to the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like CAS No. 1142202-88-7 with greater accuracy. Molecular docking studies have been conducted using software such as AutoDock Vina and Schrödinger Suite to identify potential binding sites on target proteins. These studies have provided valuable insights into how the compound might interact with biological systems and have guided the design of more effective derivatives.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Researchers have reported efficient synthetic routes that highlight the versatility of modern synthetic methodologies. These methods not only produce the desired compound but also provide valuable insights into general strategies for constructing complex heterocyclic systems.

In conclusion, CAS No. 1142202-88-7, or more accurately described as {(5-{(4-Methoxyphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic Acid, is a fascinating molecule with immense potential in pharmaceutical research. Its unique structural features and reported biological activities make it a compelling candidate for further study. As research continues to uncover new applications for thiadiazole derivatives, compounds like this one are likely to play a crucial role in the development of next-generation therapeutics.